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Molecular & Mechanistic Profile

Property Description

CAS Number 502632-66-8 [1]

Chemical
Formula

C₂₉H₃₅NO₈ [1]

Molecular Weight 525.59 g/mol [1]

Mechanism of
Action

Irreversible, pan-isoform PI3K inhibitor [2] [1]

Primary Effect Inhibits production of phosphatidylinositol-3,4,5-trisphosphate (PIP3) and blocks

PI3K/Akt signaling pathway [1]

Biochemical Inhibition Data (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) of Sonolisib against

different Class I PI3K isoforms, demonstrating its pan-isoform activity.
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PI3K Isoform IC50 (nM)

p110α (PIK3CA) 0.1 nM [1]

p110γ (PIK3CG) 1.0 nM [1]

p110δ (PIK3CD) 2.9 nM [1]

p110β (PIK3CB) >300 nM [2]

Note: The high IC50 for the p110β isoform indicates significantly weaker inhibition compared to the other

isoforms [2].

Mechanism of Action & Pathway

Sonolisib functions as an irreversible inhibitor of Class I Phosphoinositide 3-Kinases (PI3Ks) [1]. It

potently inhibits the p110α, γ, and δ catalytic subunits, thereby blocking the conversion of

phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This

prevents the recruitment and activation of AKT and its downstream effectors in the mTOR signaling

pathway, which are crucial for cell survival, growth, and proliferation [3] [4].

The diagram below illustrates the core PI3K/AKT/mTOR signaling pathway and the site of Sonolisib's

action.
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The PI3K/AKT/mTOR pathway and Sonolisib's inhibitory action. Sonolisib irreversibly inhibits PI3K,

blocking the signal that drives cancer cell processes.

Research Context & Limitations

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548420?utm_src=pdf-body-img
https://www.smolecule.com/products/s548420?utm_src=pdf-body
https://www.smolecule.com/products/s548420?utm_src=pdf-body
https://www.smolecule.com/products/s548420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Therapeutic Investigation: Sonolisib has been evaluated in clinical trials for solid tumors, but its

further development, like many pan-PI3K inhibitors, has been hampered by on-target toxicities [2].
Information Limitations: The available search results lack detailed experimental protocols (e.g.,

specific cell culture conditions, in vivo dosing regimens, Western blot antibodies/conditions) and
comprehensive preclinical data. The provided IC50 for p110β is from a single source and should be

verified [2].

How to Proceed Further

To compile the in-depth technical guide you require, I suggest you:

Consult Primary Literature: Search for original research papers on Sonolisib (PX-866) on

platforms like PubMed, using the CAS number (502632-66-8) for precise results.
Review Clinical Trial Records: Check detailed results and study protocols on clinical trial registries

(e.g., ClinicalTrials.gov) using "PX-866" or "Sonolisib" as a keyword.
Explore Specific Assays: The mentioned IC50 values likely come from specific kinase binding or

lipid kinase assays. Recreating these experiments would require sourcing detailed methods from
foundational papers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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irreversible-pan-isoform-pi3k-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b548420#sonolisib-irreversible-pan-isoform-pi3k-inhibition
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548420?utm_src=pdf-bulk
https://www.smolecule.com/products/s548420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

